4-(2-Oxo-2-phenylethyl)benzoic acid

• IUPAC Name: 4-phenacylbenzoic acid
• InChI: InChI=1S/C15H12O3/c16-14(12-4-2-1-3-5-12)10-11-6-8-13(9-7-11)15(17)18/h1-9H,10H2,(H,17,18)
• InChI Key: YVPSKWZULNRWJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H12O3
• DSSTOX Substance ID: DTXSID20645371
• Molecular Weight: 240.25 g/mol
• CAS No.: 346623-13-0

Description

4-(2-Oxo-2-phenylethyl)benzoic acid (OPBA) is a naturally occurring organic compound found in many plant and animal species. It is a type of phenolic acid and has a wide range of applications in the pharmaceutical and food industries. OPBA has recently been studied for its potential therapeutic uses, such as in the treatment of certain types of cancer and other diseases.

Scientific Research Applications

Synthesis and Chemistry

4-(2-Oxo-2-phenylethyl)benzoic acid and its derivatives have been synthesized and studied for various chemical properties and applications. For instance, Chen Fen-er (2012) discussed the synthesis of 2-(2-Phenylethyl)benzoic acid, a related compound, using a Wittig-Horner reaction, highlighting its potential in organic synthesis processes (Chen Fen-er, 2012). Additionally, Guion et al. (1996) explored the preparation of 2-(2-oxo-2-phenylethyl)benzoic acids from dilithiated ortho-toluic acid, indicating the versatility of these compounds in creating new molecular structures (Guion et al., 1996).

Environmental and Biodegradation Studies

In the environmental sector, studies have focused on the degradation pathways of related aromatic compounds. For example, Catelani et al. (1973) identified benzoic acid as a degradation product of 2,3-dihydroxybiphenyl in Pseudomonas putida, demonstrating the microbial biodegradation pathways of similar complex aromatic compounds (Catelani et al., 1973).

Material Science and Polymer Research

The compound has also been used in material science and polymer research. Kumbul et al. (2015) investigated the enzymatic oxidative polymerization of a phenol derivative, 4-(4-hydroxybenzylideneamino)benzoic acid, highlighting the potential use of similar compounds in creating new polymers (Kumbul et al., 2015).

Crystal Structure and Luminescence Studies

The crystal structure and luminescence properties of similar compounds have been a focus of research as well. For instance, Fazil et al. (2012) characterized the crystal structure of a related compound,demonstrating its potential in understanding molecular interactions and properties (Fazil et al., 2012). Additionally, Li et al. (2018) explored the luminescent properties of Eu(III)-based metal-organic frameworks (MOFs) using carboxylic acid-functionalized compounds, indicating the usefulness of these compounds in sensing and detection applications (Li et al., 2018).

Catalysis and Oxidation Studies

Research on catalysis and oxidation processes involving related compounds has been prominent as well. For example, Reddy and Manjari (2011) investigated the catalytic oxidation of substituted 4-oxo-4-arylbutanoic acids by bromate in an acid medium, leading to benzoic acids, thus demonstrating the catalytic capabilities of these types of compounds (Reddy & Manjari, 2011).

Pharmacological and Biological Studies

In pharmacology and biology, research has been conducted on the metabolic pathways and biological interactions of related compounds. Hvenegaard et al. (2012) studied the metabolism of Lu AA21004, an antidepressant, finding that it was oxidized to a benzoic acid derivative, showcasing the biological relevance of similar compounds (Hvenegaard et al., 2012).